Cas no 72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-)
72918-18-4 structure
Product Name:Benzene,1-ethenyl-3,5-dinitro-
CAS No:72918-18-4
MF:C8H6N2O4
MW:194.144241809845
CID:551150
PubChem ID:12192553
Update Time:2025-04-19
Benzene,1-ethenyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethenyl-3,5-dinitro-
- 1,3-DINITRO-5-VINYL-BENZENE
- 1-ethenyl-3,5-dinitrobenzene
- 3,5-Dinitrostyrene
- Benzene,1-ethenyl-3,5-dinitro
- CRKUWNMRJQROHR-UHFFFAOYSA-N
- AKOS006331311
- AKOS015966966
- DTXSID70479880
- 72918-18-4
- 1,3-dinitro-5-vinylbenzene
- SCHEMBL7595668
-
- Inchi： 1S/C8H6N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h2-5H,1H2
- InChI Key： CRKUWNMRJQROHR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=C(C=C)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 194.03300
- Monoisotopic Mass: 194.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 91.64000
- LogP: 3.19240
Benzene,1-ethenyl-3,5-dinitro- Customs Data
- HS CODE：2904209090
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzene,1-ethenyl-3,5-dinitro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-) Related Products
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